Cas no 1314909-50-6 (3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 1314909-50-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 4588049
• PubChem ID: 55266680
• Update Time: 2025-11-02

3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine

• Inchi： 1S/C7H13N3/c1-10-7(3-2-5-8)4-6-9-10/h4,6H,2-3,5,8H2,1H3
• InChI Key： GGQSBSVBYVTPHI-UHFFFAOYSA-N
• SMILES： C(N)CCC1N(C)N=CC=1

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine

Research Brief on 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS: 1314909-50-6): Recent Advances and Applications

3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS: 1314909-50-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This amine derivative, featuring a pyrazole moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators. Recent studies have explored its utility in targeting specific biological pathways, making it a compound of interest for drug discovery and development.

One of the key areas of research involving 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine is its role as a building block in the synthesis of bioactive molecules. The compound's pyrazole ring provides a versatile scaffold for chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Recent publications have highlighted its use in the design of kinase inhibitors, where the amine functionality serves as a critical pharmacophore for binding to ATP pockets in target enzymes. This has opened new avenues for the treatment of cancers and inflammatory diseases.

In addition to its applications in kinase inhibition, 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine has been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, makes it a candidate for modulating neurotransmitter systems. Recent preclinical studies have demonstrated its efficacy in animal models of neurodegenerative disorders, suggesting a potential role in addressing unmet medical needs in this area.

The synthesis and optimization of 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and medicinal chemistry campaigns. Notably, the development of enantioselective synthesis routes has provided access to optically pure forms of the amine, which are critical for studying structure-activity relationships and improving target specificity.

Looking ahead, the continued exploration of 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine and its derivatives holds great promise for the pharmaceutical industry. Ongoing research aims to further elucidate its mechanisms of action, optimize its therapeutic index, and expand its applications to other disease areas. With its unique chemical properties and demonstrated biological activities, this compound is poised to remain a valuable tool in drug discovery and a potential candidate for clinical development.